Cas no 56010-48-1 (Oxiranecarboxylic acid, 3-(4-chlorophenyl)-, (2R,3S)-rel-)

• Product Name: Oxiranecarboxylic acid, 3-(4-chlorophenyl)-, (2R,3S)-rel-
• CAS No: 56010-48-1
• MF: C₉H₇ClO₃
• MW: 198.603081941605
• CID: 350094
• Update Time: 2025-10-24

Oxiranecarboxylic acid, 3-(4-chlorophenyl)-, (2R,3S)-rel- Chemical and Physical Properties

Names and Identifiers

• Oxiranecarboxylic acid, 3-(4-chlorophenyl)-, (2R,3S)-rel-
• Oxiranecarboxylic acid, 3-(4-chlorophenyl)-, (2R,3S)-rel- (9CI)

• Inchi： 1S/C9H7ClO3/c10-6-3-1-5(2-4-6)7-8(13-7)9(11)12/h1-4,7-8H,(H,11,12)/t7-,8+/m0/s1
• InChI Key： AQTUCNUJOLMJMH-JGVFFNPUSA-N
• SMILES： O1[C@@H](C2=CC=C(Cl)C=C2)[C@@H]1C(O)=O

Experimental Properties

• Density: 1.496±0.06 g/cm3(Predicted)
• Boiling Point: 375.1±42.0 °C(Predicted)
• pka: 3.37±0.40(Predicted)

Additional information on Oxiranecarboxylic acid, 3-(4-chlorophenyl)-, (2R,3S)-rel-

Oxiranecarboxylic acid, 3-(4-chlorophenyl)-, (2R,3S)-rel- (CAS No. 56010-48-1): A Comprehensive Overview

Oxiranecarboxylic acid, 3-(4-chlorophenyl)-, (2R,3S)-rel- (CAS No. 56010-48-1) is a specialized chiral epoxide derivative that has garnered significant attention in the fields of organic synthesis and pharmaceutical research. This compound, characterized by its unique oxirane (epoxide) ring and 4-chlorophenyl substituent, serves as a versatile intermediate in the synthesis of bioactive molecules. Its (2R,3S)-rel- configuration further enhances its utility in stereoselective reactions, making it a valuable tool for chemists exploring asymmetric synthesis.

The growing interest in chiral building blocks like Oxiranecarboxylic acid, 3-(4-chlorophenyl)-, (2R,3S)-rel- is driven by the pharmaceutical industry's demand for enantiomerically pure compounds. Researchers frequently search for "epoxide derivatives in drug synthesis" or "chiral intermediates for pharmaceuticals," highlighting the relevance of this compound in modern medicinal chemistry. Its structural features enable the construction of complex molecules with precise stereocontrol, a critical factor in developing therapeutics with reduced side effects.

From a chemical perspective, Oxiranecarboxylic acid, 3-(4-chlorophenyl)-, (2R,3S)-rel- exhibits intriguing reactivity due to the strained oxirane ring, which can undergo ring-opening reactions with various nucleophiles. This property makes it particularly useful for creating C-C, C-O, and C-N bonds in target molecules. The presence of the 4-chlorophenyl group further influences its electronic properties, offering additional opportunities for functionalization. Such characteristics align with current trends in "green chemistry" and "atom-economical synthesis," as researchers seek efficient methods to minimize waste in chemical processes.

In the context of material science, derivatives of Oxiranecarboxylic acid, 3-(4-chlorophenyl)-, (2R,3S)-rel- have shown potential in the development of advanced polymers. The compound's ability to participate in polymerization reactions while maintaining stereochemical integrity makes it interesting for creating materials with specific optical or mechanical properties. This application resonates with searches for "chiral polymers" and "stereoregular materials," reflecting broader industrial interests.

The synthesis and applications of Oxiranecarboxylic acid, 3-(4-chlorophenyl)-, (2R,3S)-rel- continue to evolve, with recent studies exploring its use in catalytic asymmetric reactions. Modern techniques such as "organocatalysis" and "transition metal-catalyzed epoxide opening" have expanded the compound's utility, addressing common queries about "stereoselective epoxide reactions." These developments position the compound at the forefront of contemporary synthetic methodology research.

Quality control and characterization of Oxiranecarboxylic acid, 3-(4-chlorophenyl)-, (2R,3S)-rel- remain crucial aspects for researchers and manufacturers. Advanced analytical techniques including chiral HPLC, NMR spectroscopy, and X-ray crystallography are typically employed to verify the compound's purity and configuration. This emphasis on characterization aligns with industry standards and responds to frequent searches about "epoxide analysis methods" and "chiral compound verification."

As the scientific community continues to explore Oxiranecarboxylic acid, 3-(4-chlorophenyl)-, (2R,3S)-rel-, its role in addressing current challenges in synthetic chemistry becomes increasingly apparent. The compound's unique combination of reactivity and stereochemical control makes it particularly valuable for developing new synthetic strategies, answering the growing demand for "efficient chiral synthesis" and "sustainable chemical processes." Future research directions may explore its applications in targeted drug delivery systems or specialized materials, further expanding its scientific and industrial significance.